Cas no 76-60-8 (Bromocresol green)

• Product Name: Bromocresol green
• CAS No: 76-60-8
• MF: C₂₁H₁₄Br₄O₅S
• MW: 698.013862133026
• MDL: MFCD00005874
• CID: 34053
• PubChem ID: 24847166
• Update Time: 2026-05-14

Bromocresol green Chemical and Physical Properties

Names and Identifiers

• 3,3-Bis(3,5-dibromo-4-hydroxy-2-methylphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
• Bromocresol Green (contains NaOH)Ethanol Solution[for TLC Stain]
• Bromocresol green
• BROMOCRESOL GREEN INDICATOR
• BROMOCRESOL GREEN FREE ACID
• 2,2'-dimethyl-3,3',5,5'-tetrabromophenolsulfophthalein
• 2,2'-dimethyl-3,3',5,5'-tetrabromophenolsulphonephthalein
• 3',3'',5',5''-Tetrabromo-m-cresolsulfonephthalein
• 3,3′,5,5′-TetrabroMo-M-cresol sulfonaphthalein
• ACS
• BCG
• BCG,Mycobacterium bovis
• BROMCRESOL GREEN
• bromcresol green spray
• Bromocresol Green p.a.
• BroMocresol green sodiuM salt
• BroMocresol Green, pure, indicator grade
• BROMOCRESOL GREEN,ACS
• IND
• MYCOBACTERIUM BOVIS
• vertdebromocresol
• Bromocresol Blue
• 3',3",5',5"-Tetrabromo-m-cresolsulfonephthalein
• bromo cresol green
• Tetrabromo-m-cresolphthalein sulfone
• BROMOCRESOL GREEN, ACS
• 8YGN0Y942M
• Bromocresol Green, ACS reagent
• NSC7817
• FRPHFZCDPYBUAU-UHFFFAOYSA-N
• o-Toluenesulfonic acid, alpha-hydroxy-, gamma-sultone
• Phenol, 4,4'-(1
• 0.1w/v% Bromocresol Green Ethanol (50) Solution
• Bromocresol Green,Ind
• Bromocresol green pH indicator solution

• MDL： MFCD00005874
• Inchi： 1S/C21H14Br4O5S/c1-9-12(7-14(22)19(26)17(9)24)21(13-8-15(23)20(27)18(25)10(13)2)11-5-3-4-6-16(11)31(28,29)30-21/h3-8,26-27H,1-2H3
• InChI Key： FRPHFZCDPYBUAU-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C([H])=C(C=1C([H])([H])[H])C1(C2=C([H])C(=C(C(=C2C([H])([H])[H])Br)O[H])Br)C2=C([H])C([H])=C([H])C([H])=C2S(=O)(=O)O1)Br)O[H]
• BRN： 0372527

Computed Properties

• Exact Mass: 693.73000
• Monoisotopic Mass: 693.73
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 45
• XLogP3: 6.5
• Topological Polar Surface Area: 92.2

Experimental Properties

• Color/Form: White or yellowish crystals.
• Density: 0.79
• Melting Point: 225 °C (dec.) (lit.)
• Boiling Point: 626 °C at 760 mmHg
• Flash Point: 12 °C
• Solubility: Solubility Sparingly soluble in water; soluble in ethanol, ether, ethyl acetate
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 92.21000
• LogP: 7.85620
• Merck: 1386
• pka: 4.7(at 25℃)
• λmax: 423nm, 444nm, 617nm
• PH: 3.8(YELLOW)-5.4(BLUE)
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in ethanol, ether and ethyl acetate, soluble in benzene, slightly soluble in water. Insoluble in ether.

Bromocresol green Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H319,H336
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1219 3/PG 2
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S7-S16-S24/25-S26-S37/39
• RTECS：SJ7456000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature(BD1293)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on Bromocresol green

Comprehensive Guide to Bromocresol Green (CAS No. 76-60-8): Properties, Applications, and Environmental Impact

Bromocresol green (CAS No. 76-60-8) is a widely used pH indicator and dye in analytical chemistry, biological research, and industrial applications. Known for its vivid color transition from yellow (pH 3.8) to blue (pH 5.4), this triarylmethane dye is a staple in laboratories for titration experiments and buffer solutions. Its chemical structure, C₂₁H₁₄Br₄O₅S, features bromine atoms that enhance its stability and reactivity, making it a reliable choice for acid-base indicators.

In recent years, the demand for eco-friendly pH indicators has surged, driven by global sustainability trends. Researchers are exploring alternatives to synthetic dyes like Bromocresol green, but its precision and cost-effectiveness keep it relevant. A 2023 study highlighted its use in microfluidic devices for real-time pH monitoring, aligning with the growing interest in lab-on-a-chip technologies. Users frequently search for "Bromocresol green substitutes" or "non-toxic pH indicators," reflecting shifting priorities in chemical usage.

The compound's role in biomedical diagnostics is another hot topic. Its ability to detect subtle pH changes makes it valuable in urinalysis test strips and cell culture media. Online queries such as "how does Bromocresol green work in urine tests" or "Bromocresol green toxicity in cell cultures" indicate strong public interest in its biological applications. Notably, its low environmental persistence compared to heavier dyes addresses concerns about water pollution—a key focus in green chemistry discussions.

From an industrial perspective, Bromocresol green is employed in textile dyeing and paper manufacturing, though these uses are declining due to stricter regulations on synthetic colorants. Innovators are repurposing it for smart packaging materials that change color with pH shifts, tapping into the active and intelligent packaging market projected to reach $26.7 billion by 2025. Searches for "Bromocresol green in food packaging" have risen 40% since 2022, per SEO tools.

Handling and storage guidelines for CAS No. 76-60-8 emphasize protection from light and moisture to prevent degradation. While not classified as hazardous under current standards, best practices recommend using personal protective equipment (PPE) during handling—a point often queried as "is Bromocresol green safe to handle." Its water solubility (1 g/L at 25°C) and melting point (218–220°C) are critical data points for researchers, frequently appearing in academic citations.

Looking ahead, advancements in nanotechnology may redefine Bromocresol green's applications. Recent patents describe its integration with gold nanoparticles for enhanced optical sensors, responding to the demand for high-sensitivity detection systems. As the scientific community balances tradition with innovation, this versatile dye continues to adapt—answering modern challenges while maintaining its legacy as a trusted analytical reagent.